Cas no 72010-13-0 (Benzo(a)pyrene 4,5-epoxide)

• Product name: Benzo(a)pyrene 4,5-epoxide
• CAS No: 72010-13-0
• MF: C₂₀H₁₂O
• MW: 268.308685302734
• CID: 2703978
• PubChem ID: 37786

Benzo(a)pyrene 4,5-epoxide Chemical and Physical Properties

Names and Identifiers

• CCRIS 798
• Benzo(1,2)pyreno(4,5-b)oxirene, 3b,4a-dihydro-, (3bR-cis)-
• Benzo(1,2)pyreno(4,5-b)oxirene, 3b,4a-dihydro-, (+-)-
• Benzo(a)pyrene4,5epoxide
• BP 4,5-Epoxide
• 18-oxahexacyclo[10.7.2.03,8.09,20.016,21.017,19]henicosa-1,3,5,7,9(20),10,12(21),13,15-nonaene
• CHEBI:34560
• Benzo(a)pyrene 4,5-epoxide
• 72010-13-0
• Benzo[a]pyrene-4,5-oxide
• (+)-3b,4a-Dihydrobenzo(1,2)pyreno(4,5-b)oxirene
• BP 4,5Epoxide
• Benzo(a)pyrene-4,5-epoxide
• Benz(a)pyrene 4,5oxide
• NS00115933
• Benzo[a]pyrene 4,5-oxide
• 4,5-Dihydrobenzo(a)pyrene-4,5-epoxide
• 3b,4a-dihydrobenzo[1,12]tetrapheno[5,6-b]oxirene
• 72010-12-9
• DTXSID70958640
• XGZQLNASOQVQTD-UHFFFAOYSA-N
• 64437-52-1
• 4,5-dihydro-4,5-epoxybenzo(a)pyrene
• 3b,4a-dihydrobenzo(1,2)pyreno(4,5-b)oxirene
• Benzo[a]pyrene-4,5-epoxide
• Benzo(1,2)pyreno(4,5-b)oxirene, 3b,4a-dihydro-
• BENZO(a)PYRENE 4,5-OXIDE
• Benz(a)pyrene 4,5-oxide
• Q27116150
• 4,5-Dihydro-4,5-epoxybenzpyrene
• Benzo(1,2)pyreno(4,5b)oxirene, 3b,4adihydro
• 3B,4a-dihydrobenzo[12,1]tetrapheno[5,6-b]oxirene
• Benzo(1,2)pyreno(4,5-b)oxirene, 3b,4a-dihydro-, (+)-
• 4,5Dihydrobenzo(a)pyrene4,5epoxide
• Benzo(a)pyrene4,5oxide
• 3b,4a-Dihydrobenzo[1,2]pyreno[4,5-b]oxirene #
• 37574-47-3
• BP 4,5Oxide
• BENZO[A]PYRENE 4,5-EPOXIDE
• BP 4,5-Oxide
• Benzo(a)pyrene-4,5-oxide
• (+-)-3b,4a-Dihydrobenzo(1,2)pyreno(4,5-b)oxirene

• Inchi： InChI=1S/C20H12O/c1-2-6-13-12(4-1)10-16-18-14(13)9-8-11-5-3-7-15(17(11)18)19-20(16)21-19/h1-10,19-20H
• InChI Key： XGZQLNASOQVQTD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 268.088815002Da
• Monoisotopic Mass: 268.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12.5Ų